Cas no 865610-66-8 (4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride)

• Product Name: 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride
• CAS No: 865610-66-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 991746
• PubChem ID: 28064088
• Update Time: 2025-08-05

4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(pyridin-4-yl)isoxazole
• 4-[5-(chloromethyl)-3-isoxazolyl]Pyridine
• 5-(chloromethyl)-3-pyridin-4-yl-1,2-oxazole
• CHEMBRDG-BB 4016105
• AKOS006229700
• 865610-66-8
• 4-(5-chloromethyl-isoxazol-3-yl)-pyridine
• 4-[5-(Chloromethyl)-1,2-oxazol-3-yl]pyridine
• 4-[5-(CHLOROMETHYL)ISOXAZOL-3-YL]PYRIDINE
• DTXSID00650903
• HYHWRCJFAXVHAE-UHFFFAOYSA-N
• FT-0702584
• SCHEMBL1221106
• DA-21524
• 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride

• MDL： MFCD08060018
• Inchi： 1S/C9H7ClN2O/c10-6-8-5-9(12-13-8)7-1-3-11-4-2-7/h1-5H,6H2
• InChI Key： HYHWRCJFAXVHAE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CN=CC=2)=NO1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.56
• PSA: 38.92000
• LogP: 2.47540

Additional information on 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride

Research Brief on 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride (CAS: 865610-66-8): Recent Advances and Applications

4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride (CAS: 865610-66-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazole-pyridine scaffold, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

The synthesis of 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride involves multi-step chemical reactions, with recent advancements emphasizing improved yield and purity. Researchers have optimized reaction conditions to minimize by-products and enhance scalability, which is critical for its potential industrial applications. The compound's structural features, including the chloromethyl group and the isoxazole ring, contribute to its reactivity and ability to interact with biological targets, making it a valuable intermediate in medicinal chemistry.

In terms of biological activity, recent studies have investigated the compound's potential as a modulator of specific enzymatic pathways. Preliminary findings suggest that 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride exhibits inhibitory effects on certain kinases, which are implicated in various disease states, including cancer and inflammatory disorders. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's binding affinity and selectivity for target proteins.

Further research has explored the compound's pharmacokinetic properties, such as solubility, stability, and metabolic profile. These studies are essential for understanding its potential as a drug candidate. For instance, modifications to the compound's structure have been proposed to enhance its bioavailability and reduce off-target effects. Such efforts underscore the importance of structure-activity relationship (SAR) studies in optimizing its therapeutic potential.

The broader implications of this research extend to the development of new chemical entities (NCEs) for treating complex diseases. The versatility of 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride as a building block in organic synthesis opens avenues for creating derivatives with tailored biological activities. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-5-(Chloromethyl)-3-isoxazolylpyridine Hydrochloride (CAS: 865610-66-8) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its unique structural attributes and promising biological activities make it a focal point for ongoing research. Future directions may include advanced preclinical studies, further SAR explorations, and the development of scalable synthetic routes to support its potential commercialization.